molecular formula C17H10BrN3O2 B255731 (2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile

(2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile

Cat. No. B255731
M. Wt: 368.2 g/mol
InChI Key: WXLNRAANYWAIKU-SSZFMOIBSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile, also known as BPOQN, is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile is not fully understood. However, studies have shown that (2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile inhibits the growth of cancer cells by inducing apoptosis, which is a programmed cell death process. (2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile also inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
(2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that (2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. (2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile has also been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. In addition, (2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile has been shown to exhibit anti-inflammatory activity by inhibiting the production of certain inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of (2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile is its potent anticancer activity, which makes it a promising candidate for the development of new cancer therapies. (2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of (2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on (2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile. One direction is to further investigate its mechanism of action, particularly with regard to its anticancer activity. Another direction is to explore its potential applications in materials science, such as the synthesis of novel materials with unique properties. Additionally, more studies are needed to evaluate the safety and efficacy of (2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile in animal models and humans.

Synthesis Methods

(2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile can be synthesized through a multi-step process that involves the reaction of 3-bromobenzaldehyde with 2-amino-4-oxoquinazoline, followed by the addition of ethyl cyanoacetate and subsequent cyclization. The final product is obtained through purification and recrystallization.

Scientific Research Applications

(2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, (2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile has been shown to exhibit potent anticancer activity by inhibiting the growth of cancer cells. In materials science, (2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile has been used as a building block for the synthesis of novel materials with unique properties. In organic synthesis, (2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile has been used as a versatile reagent for the synthesis of various compounds.

properties

Product Name

(2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile

Molecular Formula

C17H10BrN3O2

Molecular Weight

368.2 g/mol

IUPAC Name

(2Z)-3-(3-bromophenyl)-3-oxo-2-(4-oxo-1H-quinazolin-2-ylidene)propanenitrile

InChI

InChI=1S/C17H10BrN3O2/c18-11-5-3-4-10(8-11)15(22)13(9-19)16-20-14-7-2-1-6-12(14)17(23)21-16/h1-8,20H,(H,21,23)/b16-13-

InChI Key

WXLNRAANYWAIKU-SSZFMOIBSA-N

Isomeric SMILES

C1=CC=C2C(=C1)C(=O)N/C(=C(/C#N)\C(=O)C3=CC(=CC=C3)Br)/N2

SMILES

C1=CC=C2C(=C1)C(=O)NC(=C(C#N)C(=O)C3=CC(=CC=C3)Br)N2

Canonical SMILES

C1=CC=C2C(=C1)C(=O)NC(=C(C#N)C(=O)C3=CC(=CC=C3)Br)N2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.